Cas no 2228753-09-9 (3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2228753-09-9
• MF: C₁₇H₂₁N₃O₄
• MW: 331.366344213486
• CID: 6319590
• PubChem ID: 165678781
• Update Time: 2025-05-23

3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1885199
• 2228753-09-9
• 3-(4-{[(tert-butoxy)carbonyl]amino}-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C17H21N3O4/c1-10-8-11(13-9-14(15(21)22)20(5)19-13)6-7-12(10)18-16(23)24-17(2,3)4/h6-9H,1-5H3,(H,18,23)(H,21,22)
• InChI Key： HLFITANQANWYQD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)C1C=C(C(=O)O)N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 331.15320616g/mol
• Monoisotopic Mass: 331.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid

3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2228753-09-9, known as 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The molecule's structure is characterized by a pyrazole ring fused with a carboxylic acid group and a substituted phenyl moiety, making it a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis process but also allow for greater control over the molecular architecture, ensuring high purity and consistency in the final product. The tert-butoxy carbonyl amino group attached to the phenyl ring plays a crucial role in modulating the compound's reactivity and solubility, making it suitable for applications in drug discovery and materials science.

One of the most promising areas of research involving this compound is its application in the development of novel pharmaceutical agents. The pyrazole ring is known for its ability to act as a scaffold for various bioactive molecules, including kinase inhibitors and anti-inflammatory agents. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against histone acetyltransferases (HATs), which are key enzymes involved in epigenetic regulation. This makes it a valuable candidate for the treatment of diseases such as cancer, where aberrant epigenetic modifications play a significant role.

In addition to its therapeutic potential, this compound has also garnered attention in the field of materials science. Its unique electronic properties, derived from the conjugated system of the pyrazole ring and the phenyl group, make it an attractive candidate for use in organic electronics. Researchers have explored its application as a component in light-emitting diodes (LEDs) and sensors, where its ability to fluoresce under specific conditions can be exploited for sensing applications.

The 1-methyl substitution on the pyrazole ring further enhances the molecule's stability and bioavailability, making it an ideal candidate for pharmacological studies. Recent preclinical trials have shown that this compound demonstrates excellent pharmacokinetic profiles, with high absorption rates and minimal toxicity in animal models. These findings underscore its potential as a lead compound for drug development programs targeting chronic diseases.

Furthermore, the carboxylic acid group at position 5 of the pyrazole ring provides an additional site for chemical modification, enabling researchers to explore various functionalization strategies. For instance, esterification or amidation of this group can be used to create prodrugs or improve drug delivery systems. Such modifications not only enhance the molecule's bioavailability but also allow for targeted delivery to specific tissues or organs.

The synthesis of this compound involves a multi-step process that begins with the preparation of the substituted phenyl derivative followed by its coupling with the pyrazole core. The use of protecting groups, such as tert-butoxycarbonyl (Boc), ensures that sensitive functional groups remain intact during intermediate steps. Recent optimizations in this synthetic pathway have significantly improved yields and reduced reaction times, making large-scale production more feasible.

In conclusion, 3-(4-{(tert-butoxy)carbonylamino}-3-methylphenyl)-1-methyl-1H-pyrazole-5-carboxylic acid represents a versatile and promising molecule with applications spanning drug discovery, materials science, and beyond. Its unique chemical structure and tunable properties make it an invaluable tool for researchers seeking innovative solutions to complex scientific challenges.